Cas no 2696-84-6 (4-Propylaniline)

• Product Name: 4-Propylaniline
• CAS No: 2696-84-6
• MF: C₉H₁₃N
• MW: 135.206222295761
• MDL: MFCD00007924
• CID: 84444
• PubChem ID: 75908
• Update Time: 2025-04-18

4-Propylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Propylaniline
• 1-Amino-4-propylbenzene
• 4-n-Propylaniline
• 4-Propyl-Benzenamine
• 4-propylbenzeneamine
• Aniline,4-propyl
• Benzenamine,4-propyl
• p-Aminopropylbenzene
• para-n-propylaniline
• p-n-Propylaniline
• p-Propylaniline
• Benzenamine, 4-propyl-
• Aniline, 4-propyl-
• 4-Propylbenzenamine
• Aniline, p-propyl-
• OAPDPORYXWQVJE-UHFFFAOYSA-N
• 4-propylphenylamine
• 4-propyl-aniline
• NSC13208
• (p-Propylphenyl)amine
• 4-PROPYL ANILINE
• WLN: ZR D3
• DSSTox_RID_82716
• DSSTox_CID_28154
• DSSTox_GSID_48180
• Aniline, p-propyl- (8CI)
• Tox21_303437
• EN300-21113
• CHEMBL3187279
• FT-0634449
• BRN 2205524
• SCHEMBL5962
• 2696-84-6
• DS-5268
• Z104492166
• NSC 13208
• 4-Propylaniline, 98%
• NS00028234
• MFCD00007924
• EINECS 220-271-0
• 7G7VT35H29
• AMY14427
• CS-W013343
• DTXCID1028154
• Methyo-benzoylbenzoate
• F11809
• SY049697
• NCGC00257383-01
• OAPDPORYXWQVJE-UHFFFAOYSA-
• B0271
• A818735
• NSC-13208
• W-107138
• DTXSID5048180
• P-PROPYLBENZENAMINE
• UNII-7G7VT35H29
• InChI=1/C9H13N/c1-2-3-8-4-6-9(10)7-5-8/h4-7H,2-3,10H2,1H3
• BENZENAMINE, P-PROPYL-
• AKOS000121410
• CAS-2696-84-6
• DB-047073

• MDL： MFCD00007924
• Inchi： 1S/C9H13N/c1-2-3-8-4-6-9(10)7-5-8/h4-7H,2-3,10H2,1H3
• InChI Key： OAPDPORYXWQVJE-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)CCC
• BRN： 2205524

Computed Properties

• Exact Mass: 135.10500
• Monoisotopic Mass: 135.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 82.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Not available
• Density: 0.919 g/mL at 25 °C(lit.)
• Melting Point: 31.33°C (estimate)
• Boiling Point: 224-226 °C(lit.)
• Flash Point: 219 °F
• Refractive Index: n20/D 1.543(lit.)
• PSA: 26.02000
• LogP: 2.80250
• Sensitiveness: Light Sensitive
• Solubility: Not available
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

4-Propylaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• RTECS：BY8320000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)